Cas no 1423017-86-0 (tert-Butyl ((S)-2-(4-carbamoylphenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate)

• Product Name: tert-Butyl ((S)-2-(4-carbamoylphenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate
• CAS No: 1423017-86-0
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 5189708
• Update Time: 2025-10-23

tert-Butyl ((S)-2-(4-carbamoylphenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((S)-2-(4-carbamoylphenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate
• erythro-N-Boc-L-4-carbamoylphenylalanine epoxide
• tert-butyl N-[(1S)-2-(4-carbamoylphenyl)-1-[(2S)-oxiran-2-yl]ethyl]carbamate
• tert-Butyl((S)-2-(4-carbamoylphenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate
• tert-Butyl {(1S)-2-(4-carbamoylphenyl)-1-[(2S)-oxiran-2-yl]ethyl}carbamate
• Carbamic acid, N-[(1S)-2-[4-(aminocarbonyl)phenyl]-1-(2S)-2-oxiranylethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(20)18-12(13-9-21-13)8-10-4-6-11(7-5-10)14(17)19/h4-7,12-13H,8-9H2,1-3H3,(H2,17,19)(H,18,20)/t12-,13+/m0/s1
• InChI Key： VFOGDEUVAKQTJQ-QWHCGFSZSA-N
• SMILES： O1C[C@@H]1[C@H](CC1C=CC(C(N)=O)=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 411
• XLogP3: 1.5
• Topological Polar Surface Area: 94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on tert-Butyl ((S)-2-(4-carbamoylphenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate

tert-Butyl ((S)-2-(4-carbamoylphenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate: A Comprehensive Overview

tert-butyl ((s)-2-(4-carbamoylphenyl)-1-((s)-oxiran-2-yl)ethyl)carbamate, also known by its CAS registry number 1423017-86-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a 4-carbamoylphenyl moiety, and an oxirane (epoxide) ring. The stereochemistry at the chiral centers (denoted by the (S) configuration) plays a crucial role in determining its physical and chemical properties, as well as its reactivity in different environments.

The synthesis of tert-butyl ((s)-2-(4-carbamoylphenyl)-1-((s)-oxiran-2-yl)ethyl)carbamate involves a multi-step process that typically begins with the preparation of the 4-carbamoylphenyl group. This is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific starting materials and reaction conditions. The oxirane ring is introduced via epoxidation of an alkene, which can be performed using various methods such as peracid-mediated epoxidation or enzymatic catalysis.

Recent studies have highlighted the importance of stereochemistry in the synthesis and application of this compound. For instance, researchers have demonstrated that the (S,S) configuration enhances the compound's stability and bioavailability, making it a promising candidate for drug delivery systems. The tert-butyl group serves as a protecting group for the carbamate functionality, which can be selectively removed under specific conditions to release active compounds.

In terms of applications, tert-butyl ((s)-2-(4-carbamoylphenyl)-1-((s)-oxiran-2-yl)ethyl)carbamate has shown potential in the field of materials science due to its ability to form cross-linked networks when subjected to thermal or photochemical stimuli. This property makes it an attractive candidate for use in adhesives, coatings, and advanced composites.

Moreover, this compound has been explored for its role in catalysis. The oxirane ring can act as a bifunctional ligand in transition metal-catalyzed reactions, facilitating enantioselective transformations that are critical in the synthesis of chiral pharmaceuticals.

Recent advancements in green chemistry have also led to investigations into the biodegradability of tert-butyl ((s)-2-(4-carbamoylphenyl)-1-((s)-oxiran-2-yl)ethyl)carbamate. Studies suggest that under certain environmental conditions, this compound can undergo controlled degradation, reducing its environmental footprint and making it suitable for sustainable applications.

In conclusion, tert-butyl ((s)-2-(4-carbamoylphenyl)-1-((s)-oxiran-2-yl)ethyl)carbamate, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial development. Its potential applications span across pharmaceuticals, materials science, catalysis, and sustainable chemistry, making it a compound of significant interest in the scientific community.